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Compound of Interest

Compound Name: 3-(3-Methylphenoxy)piperidine

CAS No.: 912761-71-8

Cat. No.: B1344110

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
The piperidine moiety is a cornerstone in medicinal chemistry, gracing the structures of

numerous pharmaceuticals and bioactive compounds. Its conformational flexibility and ability to

engage in key binding interactions have rendered it a privileged scaffold in drug design. This

guide delves into the specifics of a particular derivative, 3-(3-Methylphenoxy)piperidine, a

molecule of interest for its potential applications in the development of novel therapeutics. The

strategic placement of the 3-methylphenoxy group on the piperidine ring offers a unique

combination of lipophilicity and hydrogen bonding capabilities, making it a compelling building

block for creating targeted and efficacious drug candidates. This document serves as a

comprehensive technical resource, consolidating critical information on its chemical identity,

properties, synthesis, and potential roles in drug discovery.
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The definitive identification of a chemical compound is paramount for accurate research and

development. For 3-(3-Methylphenoxy)piperidine, there exists some ambiguity in publicly

accessible databases. However, the most consistently cited Chemical Abstracts Service (CAS)

number for the free base is 912761-71-8. The hydrochloride salt of this compound is assigned

CAS Number 1858241-01-6[1].

Common synonyms for this compound include:

3-(m-Tolyloxy)piperidine[2]

3-(3-tolyloxy)piperidine

It is crucial for researchers to verify the identity of the compound using analytical data,

especially when sourcing from commercial suppliers, given the potential for isomeric impurities.

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in drug development, influencing everything from formulation to pharmacokinetic

profiles.

Property Value Source

Molecular Formula C₁₂H₁₇NO PubChemLite[3]

Molecular Weight 191.27 g/mol ChemicalBook[4][5]

Appearance

White to cream to yellow to

pale brown powder or

crystalline powder

Thermo Fisher Scientific

Predicted XlogP 2.4 PubChemLite[3]

InChI

InChI=1S/C12H17NO/c1-10-4-

2-5-11(8-10)14-12-6-3-7-13-9-

12/h2,4-5,8,12-13H,3,6-

7,9H2,1H3

PubChemLite[3]

SMILES
CC1=CC(=CC=C1)OC2CCCN

C2
PubChemLite[3]
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Note: Some properties are predicted based on computational models and should be confirmed

through empirical testing.

Synthesis and Manufacturing
The synthesis of 3-aryloxypiperidines can be approached through several synthetic strategies.

While a specific, detailed protocol for 3-(3-Methylphenoxy)piperidine is not readily available

in peer-reviewed literature, a general and robust method involves the Williamson ether

synthesis. This classical approach provides a reliable pathway for the formation of the aryl

ether bond.

General Synthetic Workflow: Williamson Ether Synthesis
This method involves the reaction of a piperidine alcohol with an aryl halide or the reaction of

an alcohol with a halogenated piperidine in the presence of a base. For the synthesis of 3-(3-
Methylphenoxy)piperidine, the reaction between 3-hydroxypiperidine and 3-methylphenol (m-

cresol) is a logical route.

Reactants

Reagents

Process Product3-Hydroxypiperidine

Williamson Ether
Synthesis

m-Cresol

Strong Base
(e.g., NaH, K2CO3)

Aprotic Solvent
(e.g., DMF, THF)

3-(3-Methylphenoxy)piperidine
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Caption: General workflow for the synthesis of 3-(3-Methylphenoxy)piperidine via Williamson

ether synthesis.

Step-by-Step Experimental Protocol (Hypothetical)
This protocol is a representative example and may require optimization.

Deprotonation of m-Cresol: To a solution of m-cresol (1.0 eq) in a suitable anhydrous aprotic

solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF), add a strong base like

sodium hydride (NaH, 1.1 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen

or argon). Allow the reaction mixture to stir at room temperature for 30 minutes to an hour to

ensure complete formation of the sodium phenoxide.

Nucleophilic Substitution: To the solution of the sodium phenoxide, add a solution of N-

protected 3-bromopiperidine or a similarly activated 3-piperidinyl electrophile (1.0 eq) in the

same solvent. The use of an N-protecting group (e.g., Boc, Cbz) is highly recommended to

prevent side reactions involving the piperidine nitrogen.

Reaction Monitoring: Heat the reaction mixture to an appropriate temperature (e.g., 60-100

°C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature

and quench carefully with water. Extract the aqueous layer with a suitable organic solvent

(e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous

sodium sulfate, and concentrate under reduced pressure. The crude product can then be

purified by column chromatography on silica gel.

Deprotection (if necessary): If an N-protecting group was used, a final deprotection step is

required. For a Boc group, this is typically achieved by treatment with an acid such as

trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in a suitable solvent.
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The 3-aryloxypiperidine scaffold is a versatile pharmacophore found in a range of biologically

active molecules. The introduction of a methyl group on the phenyl ring, as in 3-(3-
Methylphenoxy)piperidine, can modulate the electronic and steric properties of the molecule,

potentially leading to improved potency, selectivity, and pharmacokinetic profiles.

Potential as a Scaffold for CNS-active Agents
The lipophilic nature of the tolyloxy group can facilitate crossing the blood-brain barrier, a

critical requirement for drugs targeting the central nervous system (CNS). Derivatives of 3-

phenoxypiperidine have been investigated for their potential as antidepressants and

neuroprotective agents. The 3-methyl substituent can influence the binding affinity and

selectivity for specific receptors or transporters in the brain.

Role in Modulating Receptor-Ligand Interactions
The piperidine nitrogen can act as a proton acceptor or a basic center, forming crucial ionic

interactions with acidic residues in protein binding pockets. The phenoxy moiety can participate

in hydrophobic and π-stacking interactions. The position of the methyl group can fine-tune

these interactions, potentially enhancing selectivity for a particular receptor subtype.

Potential Binding Interactions

Potential Outcomes in Drug Design

3-(3-Methylphenoxy)piperidine Scaffold

Ionic Interaction
(Piperidine Nitrogen)

Hydrophobic Interaction
(Tolyloxy Group)

π-Stacking
(Aromatic Ring)

Enhanced Potency Improved Selectivity Favorable Pharmacokinetics

Click to download full resolution via product page

Caption: Logical relationships of the 3-(3-Methylphenoxy)piperidine scaffold in drug-receptor

interactions.
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Future Perspectives
3-(3-Methylphenoxy)piperidine represents a valuable, yet underexplored, building block in

the vast landscape of medicinal chemistry. Its straightforward synthesis and tunable

physicochemical properties make it an attractive starting point for the development of new

chemical entities. Future research efforts could focus on the synthesis and screening of

libraries based on this scaffold against a variety of biological targets, particularly those within

the CNS. A more definitive clarification of its CAS number in major chemical databases would

undoubtedly facilitate and accelerate such research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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